molecular formula C15H12BrCl2NO B8413247 5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide

5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide

Cat. No. B8413247
M. Wt: 373.1 g/mol
InChI Key: VHEKVJXGFCSIBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide is a useful research compound. Its molecular formula is C15H12BrCl2NO and its molecular weight is 373.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H12BrCl2NO

Molecular Weight

373.1 g/mol

IUPAC Name

5-bromo-2-chloro-N-[2-(2-chlorophenyl)ethyl]benzamide

InChI

InChI=1S/C15H12BrCl2NO/c16-11-5-6-14(18)12(9-11)15(20)19-8-7-10-3-1-2-4-13(10)17/h1-6,9H,7-8H2,(H,19,20)

InChI Key

VHEKVJXGFCSIBC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CCNC(=O)C2=C(C=CC(=C2)Br)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-chloro-5-bromobenzoic acid (1.5 g, 6.3 mmol), EDCI (1.63 g, 8.5 mmol), and HOBT (1.15 g, 8.5 mmol) in DMF (20 ml) was added 2-(2-chlorophenyl)ethylamine (1.06 ml, 7.5 mmol). After 15 minutes triethylamine (1.18 ml, 8.5 mmol) and DMF (5 ml) was added. After 2 hours at ambient temperature the mixture was diluted with ethyl acetate (50 ml) and washed with 1N HCl followed by a saturated solution of sodium bicarbonate, followed by water, and then brine. The organic layer was separated and dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 2.12 g of an amorphous solid. Mass Spectrum (ES+) 374.6, (ES−) 372.2.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
1.63 g
Type
reactant
Reaction Step One
Name
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
1.06 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.18 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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